Cas no 899917-32-9 (1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro4.5dec-3-ene-2-thione)

• Product Name: 1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro4.5dec-3-ene-2-thione
• CAS No: 899917-32-9
• MF: C₂₂H₁₉BrCl₂N₂OS
• MW: 510.274061441422
• CID: 5487880
• PubChem ID: 46247001
• Update Time: 2025-10-22

1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro4.5dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 899917-32-9
• F3168-0945
• 1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• AKOS001793405
• (4-bromophenyl)-[2-(2,4-dichlorophenyl)-8-methyl-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]methanone
• 1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro4.5dec-3-ene-2-thione

• Inchi： 1S/C22H19BrCl2N2OS/c1-13-8-10-22(11-9-13)26-19(17-7-6-16(24)12-18(17)25)21(29)27(22)20(28)14-2-4-15(23)5-3-14/h2-7,12-13H,8-11H2,1H3
• InChI Key： BWPCSCHLFKKASQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N1C(C(C2C=CC(=CC=2Cl)Cl)=NC21CCC(C)CC2)=S)=O

Computed Properties

• Exact Mass: 507.97785g/mol
• Monoisotopic Mass: 507.97785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro4.5dec-3-ene-2-thione

Comprehensive Overview of 1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No. 899917-32-9)

The compound 1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No. 899917-32-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic framework, combined with halogenated aromatic substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and mechanism of action. Recent studies suggest that the thione functional group plays a critical role in its reactivity, enabling it to form stable complexes with metal ions or participate in cycloaddition reactions. This property has led to its exploration in catalysis and material science, aligning with the growing demand for sustainable chemical processes.

In the context of drug discovery, 1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been investigated for its potential as a kinase inhibitor. Kinases are a hot topic in modern therapeutics, especially in oncology and inflammatory diseases. The compound's dichlorophenyl and bromobenzoyl moieties are believed to enhance its binding affinity to specific enzyme pockets, making it a valuable lead molecule for further optimization.

Another area of interest is the compound's physicochemical properties, such as solubility and stability, which are crucial for formulation development. Researchers often query its logP (partition coefficient) and pKa values to predict its behavior in biological systems. These parameters are essential for designing drug delivery systems, a trending topic in nanomedicine and personalized healthcare.

From an agrochemical perspective, the spirocyclic core of this compound has shown promise in pest control. Its mode of action is hypothesized to involve disruption of insect nervous systems, a mechanism that aligns with the industry's shift toward eco-friendly pesticides. This application is particularly relevant given the increasing global focus on sustainable agriculture and food security.

In summary, 1-(4-bromobenzoyl)-3-(2,4-dichlorophenyl)-8-methyl-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No. 899917-32-9) is a versatile compound with broad potential in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a subject of ongoing research, addressing some of the most pressing challenges in modern science and industry.